Cas no 1517-63-1 (4-Methyl-α-phenylbenzenemethanol)

• Product Name: 4-Methyl-α-phenylbenzenemethanol
• CAS No: 1517-63-1
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD00004492
• CID: 41511
• PubChem ID: 95377
• Update Time: 2025-07-20

4-Methyl-α-phenylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• Phenyl(p-tolyl)methanol
• alpha-p-tolylbenzyl alcohol
• 4-Methyldiphenylmethanol~Phenyl p-tolyl carbinol
• 4-Methylbenzhydrol
• 4-Methyldiphenylmethanol
• 4-Methyl-α-phenylben
• 4-Methyl-α-phenylbenzenemethanol
• p-Methylbenzhydrol
• (4-methylphenyl)-phenylmethanol
• 4-Methyl-a-phenyl-benzenemethanol
• 4-Methylbenzhyldrol
• PHENYL P-TOLYL CARBINOL
• PHENYL-P-TOLYL-METHANOL
• 4-Methylbenzhydryl alcohol
• LABOTEST-BB LT00159635
• 4-Methylbenzhydrol, 98+%
• (4-Methylphenyl)(phenyl)methanol
• Benzhydrol, 4-methyl-
• Benzenemethanol, 4-methyl-.alpha.-phenyl-
• IHASOVONMUHDND-UHFFFAOYSA-N
• (4-methylphenyl)phenylmethan-1-ol
• NSC5324
• 4-Methyl-Benzhydrol
• phneyl-P-tolylcarbinol
• Phenyl-p-tolylcarbinol
• Benzenemethanol, 4-methyl-alpha-phenyl-
• FT-0619062
• AKOS016038144
• 1517-63-1
• AKOS000120726
• AC-5136
• EN300-21415
• M1176
• 4-Methyl-alpha-phenylbenzenemethanol
• NSC 5324
• (4-Methylphenyl)(phenyl)methanol #
• D91457
• CS-0173405
• AS-57965
• NS00044377
• MFCD00004492
• Z104496296
• DTXSID30871846
• EINECS 216-171-1
• SCHEMBL477590
• W-111712
• AE-641/04608053
• A809213
• NSC-5324
• (R)-Phenyl(p-tolyl)methanol
• 15832-67-4
• STK291001
• DB-043113
• DTXCID30819465

• MDL： MFCD00004492
• Inchi： 1S/C14H14O/c1-11-7-9-13(10-8-11)14(15)12-5-3-2-4-6-12/h2-10,14-15H,1H3
• InChI Key： IHASOVONMUHDND-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(C)=CC=1
• BRN： 2048849

Computed Properties

• Exact Mass: 198.10400
• Monoisotopic Mass: 198.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystals.
• Density: 1.0074 (rough estimate)
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 295.58°C (rough estimate)
• Flash Point: >230 °F
• Refractive Index: 1.5381 (estimate)
• PSA: 20.23000
• LogP: 3.07670
• Solubility: Not determined

4-Methyl-α-phenylbenzenemethanol Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Methyl-α-phenylbenzenemethanol

Comprehensive Overview of 4-Methyl-α-phenylbenzenemethanol (CAS No. 1517-63-1): Properties, Applications, and Industry Insights

4-Methyl-α-phenylbenzenemethanol (CAS No. 1517-63-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, fragrances, and fine chemical synthesis. This aromatic alcohol, characterized by its methyl-substituted phenyl structure, has garnered significant attention due to its role as a key intermediate in the production of high-value chemicals. Its molecular formula, C₁₄H₁₄O, and unique steric properties make it a subject of interest for researchers exploring chiral synthesis and green chemistry methodologies.

In recent years, the demand for 4-Methyl-α-phenylbenzenemethanol has surged, driven by its utility in flavor and fragrance formulations. Consumers increasingly seek sustainable and naturally derived ingredients, aligning with trends like clean-label products and bio-based materials. This compound’s ability to impart woody, floral notes positions it as a preferred choice for premium perfumes and cosmetics. Additionally, its low toxicity profile and compatibility with eco-friendly solvents resonate with regulatory frameworks such as REACH and FDA guidelines.

From a synthetic perspective, CAS No. 1517-63-1 serves as a pivotal building block in asymmetric catalysis, a field gaining traction due to its relevance in pharmaceutical API manufacturing. Researchers frequently investigate its reactivity in Grignard reactions and hydrogenation processes, leveraging its benzylic hydroxyl group for selective transformations. Innovations in continuous flow chemistry have further optimized its production, reducing waste and energy consumption—a response to the industry’s push toward carbon-neutral practices.

The compound’s thermal stability (melting point: 60–62°C) and solubility in common organic solvents like ethanol and dichloromethane enhance its practicality in industrial settings. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure purity, a critical factor for applications requiring high-grade materials. Recent studies also highlight its potential in advanced material science, particularly in polymer modification and liquid crystal development.

Market analysts project steady growth for 4-Methyl-α-phenylbenzenemethanol, citing expansions in the personal care and agrochemical sectors. As companies prioritize R&D efficiency, this compound’s modularity in multi-step syntheses offers cost advantages. Furthermore, its alignment with circular economy principles—through recyclable byproducts and minimal hazardous waste—positions it as a sustainable alternative to traditional reagents.

For laboratories and manufacturers, sourcing high-purity CAS No. 1517-63-1 remains a priority. Suppliers now emphasize traceability and quality certifications (e.g., ISO 9001) to meet stringent industry standards. FAQs often address its storage conditions (recommended: 2–8°C under inert gas) and compatibility with metal catalysts, reflecting user concerns about shelf life and reaction yields.

In conclusion, 4-Methyl-α-phenylbenzenemethanol exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across diverse fields—from aroma chemicals to specialty polymers—underscores its enduring relevance. As industries evolve toward greener solutions, this compound’s role is poised to expand, supported by advancements in catalytic technologies and process intensification.